N-[1-phenyl-3-(1H-1,2,4-triazol-1-yl)propyl]cyclopentanamine

• IUPAC Name: N-[1-phenyl-3-(1,2,4-triazol-1-yl)propyl]cyclopentanamine
• InChI: InChI=1S/C16H22N4/c1-2-6-14(7-3-1)16(19-15-8-4-5-9-15)10-11-20-13-17-12-18-20/h1-3,6-7,12-13,15-16,19H,4-5,8-11H2
• InChI Key: SGTJXPOVUVKHOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(CCN2C=NC=N2)C3=CC=CC=C3
• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol

Description

1,2,4-Triazole derivatives are important active pharmaceutical scaffolds. They are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in the literature. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives was confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis.

Physical And Chemical Properties Analysis

The compounds synthesized are thermally stable with decomposition onset temperatures ranging from 147–228 °C, exhibit acceptable densities (1.77–1.80 g cm −3), and optimal oxygen balance.

Mechanism of Action

1,2,4-Triazole derivatives have been found to exhibit cytotoxic activities against various human cancer cell lines. They have also been found to target aminoacyl-tRNA synthetases, which are promising molecular targets for antibiotic development.

Safety and Hazards

Some 1,2,4-triazole derivatives showed promising cytotoxic activity against certain cancer cell lines, but they also demonstrated very weak cytotoxic effects toward normal cells.

Future Directions

1,2,4-Triazole derivatives can be used for further chemical optimization and biological research to find non-toxic antituberculosis agents with a novel mechanism of action. They can also be used to develop more effective and potent anticancer agents.